Cas no 1447964-93-3 (5-Amino-3-(4-fluorophenyl)-5-oxopentanoic acid)

• Product Name: 5-Amino-3-(4-fluorophenyl)-5-oxopentanoic acid
• CAS No: 1447964-93-3
• MF: C₁₁H₁₂FNO₃
• MW: 225.216286659241
• MDL: MFCD24387844
• CID: 4776020
• PubChem ID: 71778104
• Update Time: 2025-06-08

5-Amino-3-(4-fluorophenyl)-5-oxopentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-amino-3-(4-fluorophenyl)-5-oxopentanoic acid
• 5-Amino-3-(4-fluorophenyl)-5-oxopentanoic acid

• MDL： MFCD24387844
• Inchi： 1S/C11H12FNO3/c12-9-3-1-7(2-4-9)8(5-10(13)14)6-11(15)16/h1-4,8H,5-6H2,(H2,13,14)(H,15,16)
• InChI Key： AWXZXWCYAOWCSN-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(CC(=O)O)CC(N)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 262
• XLogP3: 0.4
• Topological Polar Surface Area: 80.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 5-Amino-3-(4-fluorophenyl)-5-oxopentanoic acid

Introduction to 5-Amino-3-(4-fluorophenyl)-5-oxopentanoic Acid (CAS No. 1447964-93-3)

5-Amino-3-(4-fluorophenyl)-5-oxopentanoic acid, identified by its Chemical Abstracts Service (CAS) number 1447964-93-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, featuring a fluorinated aromatic ring and a β-keto acid moiety, exhibits unique structural and functional properties that make it a valuable scaffold for drug discovery and molecular research.

The molecular structure of 5-amino-3-(4-fluorophenyl)-5-oxopentanoic acid consists of a five-carbon chain with an amino group at one end and a β-keto group at the third carbon, flanked by a fluorine-substituted phenyl ring at the fourth carbon. This arrangement imparts both reactivity and stability, making it a versatile intermediate in synthetic chemistry. The presence of the fluorine atom enhances the compound's metabolic stability and binding affinity, which are critical factors in the design of bioactive molecules.

In recent years, 5-amino-3-(4-fluorophenyl)-5-oxopentanoic acid has been explored as a key building block in the synthesis of novel therapeutic agents. Its structural features align well with the pharmacophoric requirements of various drug classes, including kinase inhibitors, antiviral agents, and anti-inflammatory compounds. The fluorine substituent, in particular, has been shown to improve pharmacokinetic profiles by enhancing lipophilicity and reducing susceptibility to enzymatic degradation.

One of the most compelling applications of 5-amino-3-(4-fluorophenyl)-5-oxopentanoic acid lies in its role as a precursor for peptidomimetics. Peptidomimetics are designed to mimic the biological activity of peptides while overcoming their limitations, such as poor oral bioavailability and rapid degradation. The compound's ability to serve as a scaffold for constructing non-peptide analogs has opened new avenues in the development of targeted therapies for diseases like cancer, neurodegenerative disorders, and infectious diseases.

Recent studies have highlighted the potential of 5-amino-3-(4-fluorophenyl)-5-oxopentanoic acid in modulating enzyme activity. Specifically, researchers have investigated its derivatives as inhibitors of cyclin-dependent kinases (CDKs), which are implicated in cell cycle regulation and implicated in various cancers. The compound's β-keto group provides a reactive site for covalent bonding with enzyme active sites, leading to potent inhibition. Additionally, the fluorine atom enhances binding interactions by participating in halogen bonding with amino acid residues in protein targets.

The synthesis of 5-amino-3-(4-fluorophenyl)-5-oxopentanoic acid presents both challenges and opportunities for synthetic chemists. While the fluorinated phenyl ring requires careful handling to prevent side reactions, modern synthetic methodologies have enabled efficient production at scale. Techniques such as palladium-catalyzed cross-coupling reactions and enantioselective hydrogenation have been employed to construct the desired stereocenter with high precision. These advancements have not only improved yield but also reduced environmental impact through greener synthetic routes.

In addition to its pharmaceutical applications, 5-amino-3-(4-fluorophenyl)-5-oxopentanoic acid has found utility in biochemical research. Its derivatives serve as substrates or inhibitors for enzymes involved in metabolic pathways, providing insights into cellular processes and disease mechanisms. For instance, researchers have used fluorinated analogs to study the role of specific enzymes in lipid metabolism and signal transduction pathways.

The future prospects for 5-amino-3-(4-fluorophenyl)-5-oxopentanoic acid are promising, with ongoing research expanding its applications across multiple domains. Innovations in computational chemistry and high-throughput screening are accelerating the discovery of novel derivatives with enhanced biological activity. Furthermore, collaborations between academia and industry are fostering interdisciplinary approaches to harnessing this compound's potential in drug development.

As our understanding of molecular interactions continues to evolve, 5-amino-3-(4-fluorophenyl)-5-oxopentanoic acid is poised to remain at the forefront of medicinal chemistry innovation. Its unique structural features and functional versatility make it an indispensable tool for researchers striving to develop next-generation therapeutics that address unmet medical needs.